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Compound of Interest

Compound Name: 3-Bromopyridazine

Cat. No.: B1282269 Get Quote

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of chemical compounds is

paramount. This document provides a concise technical overview of 3-Bromopyridazine,

focusing on its core molecular attributes.

Core Molecular Data
A summary of the key molecular identifiers for 3-Bromopyridazine is presented below. This

information is foundational for experimental design, chemical synthesis, and regulatory

documentation.

Parameter Value Reference

Chemical Formula C4H3BrN2 [1][2][3]

Molecular Weight 158.98 g/mol [1][2][3]

CAS Number 88491-61-6 [1][2][3][4]

Experimental Protocols
Detailed experimental methodologies for the determination of molecular weight and formula,

while not explicitly detailed in the provided search results for this specific compound, generally

adhere to standardized analytical techniques.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1282269?utm_src=pdf-interest
https://www.benchchem.com/product/b1282269?utm_src=pdf-body
https://www.benchchem.com/product/b1282269?utm_src=pdf-body
https://www.scbt.com/p/3-bromopyridazine-88491-61-6
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopyridazine
https://www.biosynth.com/p/FB72022/88491-61-6-3-bromopyridazine
https://www.scbt.com/p/3-bromopyridazine-88491-61-6
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopyridazine
https://www.biosynth.com/p/FB72022/88491-61-6-3-bromopyridazine
https://www.scbt.com/p/3-bromopyridazine-88491-61-6
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromopyridazine
https://www.biosynth.com/p/FB72022/88491-61-6-3-bromopyridazine
https://www.watsonnoke.com/3-bromopyridazine-cas-88491-61-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula Determination: The empirical formula of a compound like 3-
Bromopyridazine is typically determined through elemental analysis. This involves the

combustion of a known mass of the sample and quantifying the resulting amounts of carbon

dioxide, water, and nitrogen gas. The presence of bromine is often determined by techniques

such as ion chromatography or X-ray fluorescence after sample digestion. High-resolution

mass spectrometry can further confirm the molecular formula by providing a highly accurate

mass-to-charge ratio.

Molecular Weight Determination: Mass spectrometry is the primary technique for determining

the molecular weight of a compound. A small sample of 3-Bromopyridazine is ionized, and the

resulting ions are separated based on their mass-to-charge ratio. The peak corresponding to

the molecular ion provides the molecular weight of the compound. The value of 158.98 g/mol is

the average molecular weight calculated from the isotopic masses and their natural

abundances.[1][2][3]

Logical Relationship of Core Properties
The following diagram illustrates the logical flow from the compound's name to its fundamental

molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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